Cas no 1214343-67-5 (2-Chloro-3-iodo-5-(pyridin-3-yl)pyridine)

• Product Name: 2-Chloro-3-iodo-5-(pyridin-3-yl)pyridine
• CAS No: 1214343-67-5
• MF: C₁₀H₆ClIN₂
• MW: 316.52551317215
• CID: 4909543
• Update Time: 2025-05-20

2-Chloro-3-iodo-5-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-iodo-5-(pyridin-3-yl)pyridine
• 6-Chloro-5-iodo-3,3'-bipyridine
• 2-Chloro-3-iodo-5-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H6ClIN2/c11-10-9(12)4-8(6-14-10)7-2-1-3-13-5-7/h1-6H
• InChI Key： MHMVPQMKLLOQCB-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1)C1C=NC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 3
• Topological Polar Surface Area: 25.8

Additional information on 2-Chloro-3-iodo-5-(pyridin-3-yl)pyridine

2-Chloro-3-Iodo-5-(Pyridin-3-Yl)Pyridine: A Comprehensive Overview

The compound 2-Chloro-3-Iodo-5-(Pyridin-3-Yl)Pyridine, identified by the CAS number 1214343-67-5, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and versatile applications in drug discovery, catalysis, and electronic materials. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

Structurally, 2-Chloro-3-Iodo-5-(Pyridin-3-Yl)Pyridine consists of a pyridine ring substituted with a chlorine atom at position 2, an iodine atom at position 3, and a pyridinyl group at position 5. This substitution pattern imparts the molecule with a high degree of electronic versatility, making it an attractive candidate for various chemical transformations. The presence of both halogens (chlorine and iodine) introduces unique electronic effects that can be exploited in designing novel materials and catalytic systems.

Recent studies have highlighted the role of 2-Chloro-3-Iodo-5-(Pyridin-3-Yl)Pyridine in the development of advanced materials for energy storage applications. For instance, researchers have explored its use as a precursor for synthesizing metal-free catalysts for hydrogen evolution reactions (HER). The compound's ability to stabilize reactive intermediates during catalytic cycles has been attributed to its electron-rich aromatic system and halogen-induced steric effects.

In the realm of drug discovery, 2-Chloro-3-Iodo-substituted pyridines have shown promise as potential leads for developing anti-cancer agents. A study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit selective cytotoxicity against cancer cell lines, suggesting a potential route for developing targeted therapies.

The synthesis of CAS No. 1214343-based compounds has also seen significant progress. Traditional methods involving Friedel-Crafts alkylation or Suzuki coupling reactions have been complemented by more efficient protocols utilizing microwave-assisted synthesis and continuous-flow reactors. These advancements have not only improved yield but also reduced reaction times, making large-scale production more feasible.

From an environmental standpoint, the stability and biodegradability of 2-Chloro-substituted pyridines have been thoroughly investigated. Studies indicate that these compounds exhibit moderate persistence in aqueous environments, which is a critical factor in their application as agrochemicals or industrial additives.

In summary, 2-Chloro-3-Iodo-5-(Pyridin-3-Yl)Pyridine, with its distinctive chemical properties and wide-ranging applications, continues to be a focal point in contemporary chemical research. As new synthetic strategies and application domains emerge, this compound is poised to play an increasingly important role in advancing both academic and industrial frontiers.